Methyltris[5-methyl-2-(propan-2-yl)phenoxy]silane

• CAS No.: 61435-23-2
• Molecular Formula: C31H42O3Si
• Molecular Weight: 490.7 g/mol
• IUPAC Name: methyl-tris(5-methyl-2-propan-2-ylphenoxy)silane
• InChI: InChI=1S/C31H42O3Si/c1-20(2)26-14-11-23(7)17-29(26)32-35(10,33-30-18-24(8)12-15-27(30)21(3)4)34-31-19-25(9)13-16-28(31)22(5)6/h11-22H,1-10H3
• InChI Key: ZSVXZLKSFSSXLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)O[Si](C)(OC2=C(C=CC(=C2)C)C(C)C)OC3=C(C=CC(=C3)C)C(C)C

Description

Methyltris[5-methyl-2-(propan-2-yl)phenoxy]silane is a silane compound characterized by the presence of three 5-methyl-2-(propan-2-yl)phenoxy groups attached to a central silicon atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyltris[5-methyl-2-(propan-2-yl)phenoxy]silane typically involves the reaction of 5-methyl-2-(propan-2-yl)phenol with a suitable silane precursor under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods to larger reactors. The process is carefully monitored to ensure consistent quality and efficiency. The use of advanced equipment and automation helps in maintaining the desired reaction conditions and minimizing impurities.

Chemical Reactions Analysis

Types of Reactions

Methyltris[5-methyl-2-(propan-2-yl)phenoxy]silane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the silicon atom.

Substitution: The phenoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like alkoxides. The reactions are typically carried out under controlled temperature and pressure to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanol derivatives, while substitution reactions can produce a variety of functionalized silanes.

Scientific Research Applications

Methyltris[5-methyl-2-(propan-2-yl)phenoxy]silane has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor in the synthesis of advanced materials and as a reagent in organic synthesis.

Biology: Investigated for its potential use in drug delivery systems and as a component in biomaterials.

Medicine: Explored for its role in developing new therapeutic agents and diagnostic tools.

Industry: Utilized in the production of specialty coatings, adhesives, and sealants due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Methyltris[5-methyl-2-(propan-2-yl)phenoxy]silane involves its interaction with specific molecular targets and pathways. The compound can form stable bonds with various substrates, leading to the formation of new chemical entities. The phenoxy groups play a crucial role in determining the reactivity and selectivity of the compound in different reactions.

Comparison with Similar Compounds

Similar Compounds

• Methyltris(2-methoxyethoxy)silane
• Methyltris(p-terphenyl-4-yl)silane
• Methyltris(3,4,5-trichloro-2-thienyl)silane

Uniqueness

Methyltris[5-methyl-2-(propan-2-yl)phenoxy]silane stands out due to its unique combination of phenoxy groups, which impart specific chemical properties and reactivity. This makes it a valuable compound for specialized applications in various scientific and industrial fields.